(4E)-5-(3-bromophenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]pyrrolidine-2,3-dione

Specification

• Molecular Formula: C25H19BrN2O5S
• Molecular Weight: 539.4 g/mol
• IUPAC Name: 2-(3-bromophenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C25H19BrN2O5S/c1-3-32-16-8-9-17-19(12-16)34-25(27-17)28-21(14-5-4-6-15(26)11-14)20(23(30)24(28)31)22(29)18-10-7-13(2)33-18/h4-12,21,30H,3H2,1-2H3
• Standard InChI Key: RUPDTPBNONGHHK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=C(O4)C)C5=CC(=CC=C5)Br

Introduction

(4E)-5-(3-bromophenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]pyrrolidine-2,3-dione is a complex organic compound belonging to the class of pyrrolidine derivatives. It features a unique arrangement of functional groups, including a bromophenyl moiety, an ethoxy-substituted benzothiazole unit, and a hydroxy-substituted furan ring attached to a pyrrolidine dione structure. This compound has garnered interest in medicinal chemistry due to its potential biological activities and applications in pharmaceuticals and material sciences.

Synthesis Methods

The synthesis of (4E)-5-(3-bromophenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]pyrrolidine-2,3-dione typically involves several steps, including the use of specific reaction conditions such as temperature control, solvent choice (e.g., acetonitrile or DMSO), and purification methods like recrystallization or chromatography to isolate the desired product effectively.

Biological Activities and Applications

This compound is of interest for its potential biological activities, which may include interactions with enzymes or receptors. The presence of bromine enhances binding affinity through halogen bonding interactions, suggesting potential applications in pharmaceuticals.

Potential Applications

Application Area	Potential Use
Pharmaceuticals	Enzyme or receptor interactions
Material Sciences	Potential for novel material properties

Comparison with Similar Compounds

Similar compounds in the pyrrolidine derivative class exhibit varying structural features and biological activities. For example:

Compound Name	Structural Features	Biological Activity
(4E)-5-(3-bromophenyl)-4-[hydroxy(4-chlorophenyl)methylidene]-1-(6-ethoxy-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione	Similar pyrrolidine core; bromine substitution	Anticancer activity reported
(4E)-5-(3,4-dimethoxyphenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[furan-2-y(hydroxy)methylidene]pyrrolidine-2,3-dione	Dimethoxy substitution on phenyl ring	Potential antimicrobial properties
1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[hydroxy(4-fluorophenyl)methylidene]-5-(2-methoxyphenyl)pyrrolidine-2,3-dione	Fluorine substitution; methoxy group	Investigated for enzyme inhibition

These comparisons highlight the versatility of pyrrolidine derivatives in various biological applications.